4-allyl-5-(3-chlorophenyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-(3-chlorophenyl)-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C11H10ClN3S/c1-2-6-15-10(13-14-11(15)16)8-4-3-5-9(12)7-8/h2-5,7H,1,6H2,(H,14,16)
• InChI Key: WPVJPFLNVCGFQS-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=NNC1=S)C2=CC(=CC=C2)Cl
• Molecular Formula: C11H10ClN3S
• DSSTOX Substance ID: DTXSID00351322
• Molecular Weight: 251.74 g/mol
• CAS RN: 92286-36-7

Description

“4-allyl-5-(3-chlorophenyl)-4H-1,2,4-triazole-3-thiol” is a chemical compound with the molecular formula C11H10ClN3S. It is used for proteomics research.

Molecular Structure Analysis

The molecular weight of “4-allyl-5-(3-chlorophenyl)-4H-1,2,4-triazole-3-thiol” is 251.74. The SMILES string representation of the molecule is SC1=NN=C(C2=CC(Cl)=CC=C2)N1CC=C.

Physical And Chemical Properties Analysis

“4-allyl-5-(3-chlorophenyl)-4H-1,2,4-triazole-3-thiol” is a solid. The InChI key is WPVJPFLNVCGFQS-UHFFFAOYSA-N.

Scientific Research Applications

Synthesis and Derivatives

4-allyl-5-(3-chlorophenyl)-4H-1,2,4-triazole-3-thiol has been involved in the synthesis of various novel compounds. For instance, Mobinikhaledi et al. (2010) synthesized Schiff bases containing the 1,2,4-triazole ring using this compound as a precursor (Mobinikhaledi, Foroughifar, Khanpour, & Ebrahimi, 2010). Similarly, Hakobyan et al. (2017) explored aminomethylation and cyanoethylation reactions of related 4H-1,2,4-triazole-3-thiols (Hakobyan et al., 2017).

Corrosion Inhibition

This compound has shown potential in corrosion inhibition. Orhan et al. (2012) studied its effect as a corrosion inhibitor for mild steel in sulfuric acid, finding that it formed protective films on the steel surface (Orhan, Ercan, Koparir, & Soylemez, 2012).

Antimicrobial Activity

Several studies have explored the antimicrobial properties of derivatives of this compound. Purohit et al. (2011) synthesized 1,3,4-thiadiazoles and 1,3,4-thiadiazines containing the 1,2,4-Triazolo nucleus and found significant inhibition of bacterial and fungal growth (Purohit, Dodiya, Ghetiya, Vekariya, & Joshi, 2011).

Crystal Structure Analysis

The crystal structure of related compounds has been analyzed, providing insights into their chemical behavior. Sarala et al. (2006) performed a molecular structure analysis of 1,2,4-Triazolo-N-amino-thiols (Sarala et al., 2006).

Synthesis of Heterocyclic Compounds

This triazole derivative has been used in the synthesis of various heterocyclic compounds. For example, the work by Bekircan et al. (2015) involved the synthesis of novel compounds for the study of lipase and α-glucosidase inhibition (Bekircan, Ülker, & Menteşe, 2015).

Antioxidant Properties

Research by Bekircan et al. (2008) involved synthesizing derivatives of 4H-1,2,4-triazole and testing them for antioxidant and antiradical activities (Bekircan, Özen, Gümrükçüoğlu, & Bektaş, 2008).

Safety and Hazards

The compound is classified as a combustible solid. The WGK (Water Hazard Class) is 3, indicating that it poses a high hazard to water. No flash point is applicable.